1-(2,5-Difluoro-4-methoxyphenyl)-N-methylmethanamine

• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 1-(2,5-difluoro-4-methoxyphenyl)-N-methylmethanamine
• InChI: InChI=1S/C9H11F2NO/c1-12-5-6-3-8(11)9(13-2)4-7(6)10/h3-4,12H,5H2,1-2H3
• InChI Key: NPGIHNQSNITLFR-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1F)OC)F

Description

1-(2,5-Difluoro-4-methoxyphenyl)-N-methylmethanamine is an organic compound characterized by the presence of difluoro and methoxy substituents on a phenyl ring, along with a methylated amine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,5-Difluoro-4-methoxyphenyl)-N-methylmethanamine typically involves the following steps:

Starting Material: The synthesis begins with 2,5-difluoro-4-methoxybenzaldehyde.

Reductive Amination: The aldehyde group is converted to an amine group through reductive amination using methylamine and a reducing agent such as sodium cyanoborohydride.

Purification: The final product is purified using techniques like recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions: 1-(2,5-Difluoro-4-methoxyphenyl)-N-methylmethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially leading to different amine derivatives.

Substitution: The difluoro and methoxy groups on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding nitro or hydroxyl derivatives, while substitution reactions can introduce new functional groups onto the phenyl ring.

Scientific Research Applications

1-(2,5-Difluoro-4-methoxyphenyl)-N-methylmethanamine has several applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to investigate enzyme interactions and metabolic pathways.

Industry: It may be utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2,5-Difluoro-4-methoxyphenyl)-N-methylmethanamine involves its interaction with molecular targets such as enzymes or receptors. The difluoro and methoxy groups can influence the compound’s binding affinity and specificity, affecting various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

• 1-(2,5-Difluoro-4-methoxyphenyl)ethanone
• 1-(2,5-Difluoro-4-methoxyphenyl)-2-methoxyethanone
• 1-(2,5-Difluoro-4-methoxyphenyl)-5-propyl-1H-pyrazol-4-amine

Comparison: Compared to these similar compounds, 1-(2,5-Difluoro-4-methoxyphenyl)-N-methylmethanamine is unique due to its specific amine group, which can significantly alter its chemical reactivity and biological activity. The presence of the methylated amine group can enhance its solubility and interaction with biological targets, making it a valuable compound for various applications.